Cas no 2138553-42-9 (2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid)

• Product Name: 2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid
• CAS No: 2138553-42-9
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 5866914
• PubChem ID: 165874559
• Update Time: 2025-07-20

2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid
• 2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}acetic acid
• 2138553-42-9
• EN300-1139020

• Inchi： 1S/C9H10F2N2O2/c1-13-7(9(10,11)8(14)15)5-3-2-4-6(5)12-13/h2-4H2,1H3,(H,14,15)
• InChI Key： RGLQURPLMOCBJA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=C2C(CCC2)=NN1C)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid

Introduction to 2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}acetic acid (CAS No. 2138553-42-9)

2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}acetic acid, identified by the CAS number 2138553-42-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopentacyclopyrazole moiety linked to a difluoroacetic acid group. The presence of fluorine atoms and the cyclopentacyclopyrazole scaffold imparts distinct chemical and biological properties, making this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of 2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}acetic acid is particularly noteworthy due to its potential interactions with biological targets. The cyclopentacyclopyrazole ring is a heterocyclic structure that has been extensively studied for its ability to modulate various biological pathways. In particular, this scaffold has shown promise in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The addition of a methyl group at the 2-position of the cyclopentacyclopyrazole ring further enhances its binding affinity and selectivity towards specific protein targets.

The difluoroacetic acid portion of the molecule introduces fluorine atoms at the α-carbon position of the carboxylic acid group. Fluorine substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The electron-withdrawing nature of fluorine can also influence the electronic distribution within the molecule, potentially altering its reactivity and interaction with biological systems. This dual functionality—combining the cyclopentacyclopyrazole scaffold with the difluoroacetic acid moiety—makes CAS No. 2138553-42-9 a structurally intriguing compound worthy of further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have suggested that the fluorinated carboxylic acid group in 2,2-difluoro-2-{2-methyl-2H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}acetic acid could form critical hydrogen bonds with polar residues in target proteins, while the cyclopentacyclopyrazole ring may engage in hydrophobic interactions or π-stacking events. These insights are crucial for designing derivatives with enhanced potency and selectivity.

The synthesis of CAS No. 2138553-42-9 presents unique challenges due to its complex stereochemistry and multiple functional groups. However, modern synthetic methodologies have made significant progress in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to build the cyclopentacyclopyrazole core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization of the molecule during synthesis.

In terms of biological activity, preliminary studies on derivatives of this class have revealed promising results. For instance, certain analogs have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, such as COX-2 and LOX enzymes. The methyl-substituted cyclopentacyclopyrazole ring appears to play a critical role in modulating these interactions by influencing both shape complementarity and electronic effects at the binding site. Further research is needed to fully elucidate the mechanism of action and identify potential therapeutic applications.

The incorporation of fluorine into pharmaceutical candidates is not without challenges. While fluorine can enhance drug properties significantly, it also requires careful consideration during drug design to avoid unintended metabolic pathways or toxicity concerns. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in characterizing the structure-property relationships of this compound series. These studies help ensure that modifications made during drug development do not compromise safety or efficacy.

Future directions for research on CAS No. 2138553-42-9 may include exploring its potential as an intermediate in more complex drug molecules or investigating its role in modulating signaling pathways relevant to diseases such as cancer or neurodegeneration. The versatility of this scaffold allows for extensive structural modifications without losing its core pharmacophoric features—a key advantage in drug discovery programs seeking novel therapeutic agents.

The growing interest in fluorinated compounds underscores their importance in modern medicinal chemistry. As computational tools become more sophisticated and synthetic methodologies advance, compounds like CAS No. 2138553-42-9 will continue to be valuable assets for researchers developing next-generation therapeutics. The combination of structural complexity with well-documented biological activity makes this molecule an exciting subject for further exploration.